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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a
Key Nandrolone Metabolite.

Introduction

19-Noretiocholanolone, a significant metabolite of the anabolic androgenic steroid
nandrolone, serves as a critical biomarker in anti-doping analyses. This technical guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
metabolic pathway, and the analytical methodologies employed for its detection. Furthermore, it
delves into the androgen receptor signaling pathway, the primary mechanism through which its
parent compound, nandrolone, exerts its biological effects. This document is intended for
researchers, scientists, and professionals in the fields of drug development, endocrinology, and
forensic analysis.

Chemical Structure and Properties

19-Noretiocholanolone, with the systematic IUPAC name (3a,503)-3-hydroxy-estran-17-one, is
a stereoisomer of 19-norandrosterone. Its chemical identity is well-established through various
analytical techniques. The fundamental properties of 19-noretiocholanolone are summarized
in the tables below.

Table 1: Chemical Identifiers of 19-Noretiocholanolone
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Identifier Value
(3R,5R,8R,9R,10S,13S,14S)-3-hydroxy-13-
methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-

IUPAC Name
tetradecahydro-1H-cyclopentala]phenanthren-
17-one[1][2]

CAS Number 33036-33-8[1][3]

Molecular Formula

C18H2802[1][3]

Molecular Weight

276.41 g/mol [3][4]

Canonical SMILES

C[C@]12CC[C@@H]3[C@H]4CC--INVALID-
LINK--O[1]

InChl Key

UOUIARGWRPHDBX-DHMVHTBWSA-NJ[1]

Table 2: Physicochemical Properties of 19-

Noretiocholanolone
Property Value
XLogP3 3.3[1]
Hydrogen Bond Donor Count 1[3]
Hydrogen Bond Acceptor Count 2[3]
Rotatable Bond Count 0[3]

Exact Mass 276.208930132 Da[1]

Heavy Atom Count 20[3]

Complexity 418[3]

Solubility Acetonitrile: 1 mg/ml, Ethanol: 1 mg/ml,

Methanol: 1 mg/mi[5]

Metabolism and Biological Significance
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19-Noretiocholanolone is a primary urinary metabolite of the synthetic anabolic steroid
nandrolone (19-nortestosterone) and its prohormones like 19-norandrostenedione.[2][6][7] The
formation of 19-noretiocholanolone occurs in the liver primarily through the action of the
enzyme 5B-reductase on nandrolone.[3] Its presence and concentration in urine are key
indicators of nandrolone administration, making it a crucial target in anti-doping screening.[8]

While nandrolone is a known agonist of the androgen receptor (AR), the specific biological
activity and binding affinity of 19-noretiocholanolone to the AR are not extensively
documented.[9][10] However, as a metabolite, its presence signifies the administration of a
potent anabolic agent. The biological effects are therefore primarily attributed to the parent
compound, nandrolone, which interacts with the androgen receptor to elicit a range of
physiological responses.

Androgen Receptor Signaling Pathway

Nandrolone, like other androgens, exerts its effects by binding to and activating the androgen
receptor, a ligand-activated transcription factor.[9] The activation of the AR initiates a signaling
cascade that ultimately leads to changes in gene expression, resulting in the anabolic and
androgenic effects associated with these steroids.
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Caption: Androgen Receptor Signaling Pathway for Nandrolone.

Experimental Protocols

The detection and quantification of 19-noretiocholanolone in urine are predominantly
performed using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-
tandem mass spectrometry (LC-MS/MS). These methods offer high sensitivity and specificity,
crucial for anti-doping analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for 19-Noretiocholanolone Detection

This protocol provides a general workflow for the analysis of 19-noretiocholanolone in urine.
Specific parameters may need optimization based on the instrumentation and laboratory
conditions.

e Sample Preparation:

o Hydrolysis: To 2 mL of urine, add an internal standard (e.g., d3-19-norandrosterone). Add
1 mL of phosphate buffer (pH 7.0) and 50 pL of B-glucuronidase from E. coli. Incubate at
50-60°C for 1-3 hours to deconjugate the steroid metabolites.

o Extraction: After cooling, adjust the pH to 9-10 with a carbonate buffer. Perform liquid-
liquid extraction with 5 mL of an organic solvent (e.g., n-pentane or a mixture of diethyl
ether and n-hexane). Vortex and centrifuge to separate the phases. The organic layer is
collected.

o Derivatization: Evaporate the organic extract to dryness under a stream of nitrogen.
Reconstitute the residue in a derivatizing agent such as a mixture of N-methyl-N-
(trimethylsilyl)trifluoroacetamide (MSTFA), ammonium iodide, and dithioerythritol. Heat at
60-70°C for 20-30 minutes to form trimethylsilyl (TMS) derivatives.

e GC-MS Analysis:
o Injection: Inject 1-2 uL of the derivatized sample into the GC-MS system.

o Gas Chromatography: Use a capillary column (e.g., HP-5MS) with helium as the carrier
gas. A typical temperature program starts at 150°C, ramps up to 280°C, and holds for a
few minutes.

o Mass Spectrometry: Operate the mass spectrometer in electron ionization (El) mode. For
guantification, selected ion monitoring (SIM) is often used, targeting characteristic ions of
the TMS-derivatized 19-noretiocholanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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